Cas no 940860-26-4 (1-(4-(4-Nitro-2-(trifluoromethyl)phenyl)piperazin-1-yl)ethanone)

• Product Name: 1-(4-(4-Nitro-2-(trifluoromethyl)phenyl)piperazin-1-yl)ethanone
• CAS No: 940860-26-4
• MF: C₁₃H₁₄F₃N₃O₃
• MW: 317.263773441315
• CID: 69606
• PubChem ID: 17462413
• Update Time: 2025-04-19

1-(4-(4-Nitro-2-(trifluoromethyl)phenyl)piperazin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-(4-Nitro-2-(trifluoromethyl)phenyl)piperazin-1-yl)ethanone
• 1-[4-[4-Nitro-3-(trifluoromethyl)phenyl]-1-piperazinyl]ethanone
• AKOS034154707
• 1-[4-[4-nitro-3-(trifluoromethyl)phenyl]piperazin-1-yl]ethanone
• 940860-26-4
• Z31212590
• 1-(4-(4-nitro-3-(trifluoromethyl)phenyl)-1-piperazinyl)ethanone
• SJCCKUWOXABENF-UHFFFAOYSA-N

• Inchi： 1S/C13H14F3N3O3/c1-9(20)17-4-6-18(7-5-17)10-2-3-12(19(21)22)11(8-10)13(14,15)16/h2-3,8H,4-7H2,1H3
• InChI Key： SJCCKUWOXABENF-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)N1CCN(C(C)=O)CC1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 317.09900
• Monoisotopic Mass: 317.09872580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.383
• Boiling Point: 486.9°C at 760 mmHg
• Flash Point: 248.3°C
• Refractive Index: 1.529
• PSA: 69.37000
• LogP: 2.80820